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Compound of Interest

Compound Name: BDP FL-PEG5-azide

Cat. No.: B605996

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the specific and efficient labeling of
proteins using BDP FL-PEG5-azide. The protocols detailed below leverage the highly efficient
and bio-orthogonal copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of
“click chemistry," to covalently attach the bright and photostable BDP FL fluorophore to alkyne-
modified proteins.

Introduction

Specific labeling of proteins with fluorescent probes is a fundamental technique in modern
biological research and drug development. It enables the visualization, tracking, and
guantification of proteins in various applications, including fluorescence microscopy, flow
cytometry, and in-gel fluorescence scanning. BDP FL is a borondipyrromethene dye known for
its high quantum yield, photostability, and narrow emission spectrum, making it an excellent
alternative to traditional fluorophores like fluorescein (FAM).[1][2]

BDP FL-PEG5-azide is a versatile labeling reagent featuring a terminal azide group that reacts
specifically with an alkyne group pre-introduced into a target protein.[3][4] The polyethylene
glycol (PEG) spacer enhances the water solubility and membrane permeability of the probe.[3]
The azide and alkyne functional groups are largely absent in natural biological systems,
ensuring that the labeling reaction is highly specific and does not interfere with native cellular
processes.
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This guide provides a detailed protocol for labeling alkyne-modified proteins with BDP FL-
PEG5-azide, along with supporting data and visualizations to ensure successful experimental
outcomes.

Product Information and Spectral Properties

BDP FL-PEGb5-azide is a fluorescent probe with the following characteristics:

Property Value Reference
Molecular Formula C26H39BF2N606
Molecular Weight 580.4 g/mol

CAS Number 2093197-91-0

Excitation Maximum (Aex) 503 nm

Emission Maximum (Aem) 509 nm

Extinction Coefficient (g) 92,000 L-mol~t.cm~t
Fluorescence Quantum Yield 0.97

(P)

Solubility DMSO, DMF, DCM
Storage Conditions -20°C, protected from light

Experimental Workflow

The overall workflow for labeling an alkyne-modified protein with BDP FL-PEG5-azide involves
the preparation of reagents, the click chemistry reaction, and subsequent purification of the
labeled protein.
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Prepare Alkyne-Modified Prepare Reagent
Protein Stock Solutions

Purify Labeled
Protein

Characterize Labeled
Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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